2-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide
Description
2-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H17ClFN3OS and its molecular weight is 377.86. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antipsychotic Agents
A study explored the antipsychotic-like profile of similar compounds, which did not interact with dopamine receptors like conventional antipsychotics. These compounds were synthesized and evaluated for their pharmacological properties, demonstrating potential as novel antipsychotic agents due to their unique interaction with biological targets and absence of extrapyramidal side effects (Wise et al., 1987).
Anti-Cancer Activity
Research into fluoro-substituted compounds has shown significant anti-cancer activity, especially against lung cancer. The study involved the synthesis of various derivatives and their evaluation against human cancer cell lines, indicating the potential of such molecules in cancer therapy (Hammam et al., 2005).
Anti-Inflammatory Activity
A study on the synthesis of N-(3-chloro-4-fluorophenyl) derivatives revealed significant anti-inflammatory activity. The synthesized compounds were tested for their effectiveness in reducing inflammation, showcasing their potential in anti-inflammatory drug development (Sunder & Maleraju, 2013).
Fluorescent Chemosensors
Novel pyrazoline derivatives have been investigated for their use as fluorescent chemosensors, particularly for the detection of Fe3+ metal ions. These compounds exhibit specific fluorescence responses in the presence of Fe3+, highlighting their potential applications in chemical sensing and environmental monitoring (Khan, 2020).
properties
IUPAC Name |
2-chloro-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3OS/c1-11-7-12(2)23(22-11)17(13-5-6-25-10-13)9-21-18(24)15-4-3-14(20)8-16(15)19/h3-8,10,17H,9H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNIDDQKPNGKDFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(CNC(=O)C2=C(C=C(C=C2)F)Cl)C3=CSC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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